Cas no 893788-78-8 (3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one)

• Product Name: 3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one
• CAS No: 893788-78-8
• MF: C₁₉H₁₇BrO₅S
• MW: 437.304283857346
• CID: 5440615
• Update Time: 2025-10-30

3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)sulfonyl-6-tert-butyl-8-hydroxychromen-2-one
• 3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one

• Inchi： 1S/C19H17BrO5S/c1-19(2,3)12-8-11-9-16(18(22)25-17(11)15(21)10-12)26(23,24)14-6-4-13(20)5-7-14/h4-10,21H,1-3H3
• InChI Key： WHQNLEMRRZVIJH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(C(C)(C)C)C=C2O)C=C1S(C1=CC=C(Br)C=C1)(=O)=O

Additional information on 3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one

Recent Advances in the Study of 3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one (CAS: 893788-78-8)

The compound 3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one (CAS: 893788-78-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 3-(4-bromobenzenesulfonyl)-6-tert-butyl-8-hydroxy-2H-chromen-2-one as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The bromobenzenesulfonyl moiety and the chromen-2-one scaffold contribute to its high binding affinity and selectivity, making it a promising candidate for drug development.

One of the key advancements in the synthesis of this compound involves optimizing the sulfonylation reaction to improve yield and purity. Researchers have employed novel catalytic systems and green chemistry approaches to achieve scalable production, addressing previous challenges in large-scale synthesis.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as NF-κB and MAPK, which are critical in inflammation and cancer progression. These findings are supported by robust pharmacokinetic data, indicating favorable absorption and distribution profiles.

Future research directions include further elucidation of the compound's mechanism of action and exploration of its potential in combination therapies. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications.